Cas no 1521168-40-0 (1-(1,3-THIAZOL-4-YL)PENTAN-1-AMINE)

• Product Name: 1-(1,3-THIAZOL-4-YL)PENTAN-1-AMINE
• CAS No: 1521168-40-0
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5581014
• PubChem ID: 80492121
• Update Time: 2023-08-10

1-(1,3-THIAZOL-4-YL)PENTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-THIAZOL-4-YL)PENTAN-1-AMINE
• 4-Thiazolemethanamine, α-butyl-
• EN300-1270074
• 1521168-40-0
• AKOS019056152

• Inchi： 1S/C8H14N2S/c1-2-3-4-7(9)8-5-11-6-10-8/h5-7H,2-4,9H2,1H3
• InChI Key： CLCVEASSIUKDNN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CCCC)N

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 266.4±15.0 °C(Predicted)
• pka: 8.14±0.35(Predicted)